Cas no 116965-13-0 (3-(p-Tolyloxy)phthalonitrile)

3-(p-Tolyloxy)phthalonitrile is a specialized phthalonitrile derivative characterized by the presence of a p-tolyloxy substituent. This compound is primarily utilized as a key intermediate in the synthesis of phthalocyanines, which are valuable in applications such as dyes, pigments, and advanced materials. The p-tolyloxy group enhances solubility and reactivity, facilitating further functionalization. Its high purity and stability make it suitable for precise synthetic processes in organic and coordination chemistry. The compound’s well-defined structure ensures consistent performance in research and industrial applications, particularly in the development of functional materials with tailored optical or electronic properties.
3-(p-Tolyloxy)phthalonitrile structure
3-(p-Tolyloxy)phthalonitrile structure
Product Name:3-(p-Tolyloxy)phthalonitrile
CAS No:116965-13-0
MF:C15H10N2O
MW:234.25270318985
MDL:MFCD06410892
CID:131438
PubChem ID:29921348
Update Time:2025-06-07

3-(p-Tolyloxy)phthalonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-(p-Tolyloxy)phthalonitrile
    • 1,2-Benzenedicarbonitrile,3-(4-methylphenoxy)-
    • 3-(4-MEHTYLPHENOXY)-1,2-BENZENEDICABONITILE
    • 3-(4-methylphenoxy)-1,2-Benzenedicarbonitrile
    • 3-(4-methylphenoxy)benzene-1,2-dicarbonitrile
    • 3-(4-methylphenoxy)phthalonitrile
    • FT-0741045
    • 1,2-Benzenedicarbonitrile, 3-(4-methylphenoxy)-
    • DTXSID10652130
    • MFCD06410892
    • AS-41299
    • AKOS015961415
    • 3-(p-Tolyloxy)phthalonitrile, 96%
    • AMY26050
    • AC-13751
    • 116965-13-0
    • DB-060937
    • MDL: MFCD06410892
    • Inchi: 1S/C15H10N2O/c1-11-5-7-13(8-6-11)18-15-4-2-3-12(9-16)14(15)10-17/h2-8H,1H3
    • InChI Key: XJERBWBJRZDWHE-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=C(C#N)C=1C#N)C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 234.07900
  • Monoisotopic Mass: 234.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 366
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 56.8A^2
  • XLogP3: 3.3

Experimental Properties

  • Density: 1.21
  • Boiling Point: 398.7°Cat760mmHg
  • Flash Point: 162°C
  • Refractive Index: 1.614
  • PSA: 56.81000
  • LogP: 3.53066

3-(p-Tolyloxy)phthalonitrile Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-(p-Tolyloxy)phthalonitrile Pricemore >>

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